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Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323 Get Quote

Essential Safety and Handling Guide for 3,5-
Pyridinedicarboxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Pyridinedicarboxylic acid in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identification:

Name 3,5-Pyridinedicarboxylic acid

Synonyms Dinicotinic acid

CAS Number 499-81-0

Molecular Formula C7H5NO4

Molecular Weight 167.12 g/mol

Form Powder
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3,5-Pyridinedicarboxylic acid is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and respiratory system irritation.[1][2][3] Adherence to proper

PPE is mandatory to ensure personal safety.

Recommended Personal Protective Equipment:

Protection Type Specific Equipment Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standards. A face shield

is recommended when there is

a risk of splashing.[4]

To protect against chemical

splashes and dust particles.[5]

[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron.[6] Closed-toe shoes.

To prevent skin contact with

the chemical.[5][7]

Respiratory Protection

NIOSH-approved N95 dust

mask or a respirator with

appropriate cartridges if dust is

generated.[8]

To prevent inhalation of dust

particles.[6]

Body Protection

A lab coat, coveralls, or a

chemical-resistant suit should

be worn to protect the body

from potential exposure.[9]

To provide a barrier against

chemical splashes and spills.

Operational Plan for Handling
Safe handling of 3,5-Pyridinedicarboxylic acid requires a controlled environment and

adherence to the following step-by-step procedures:

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[9]
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Ensure that an eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the handling area.

Have spill control materials readily available.

2. Weighing and Transferring:

Wear all required PPE before handling the chemical.

Dispense the powdered acid carefully to avoid generating dust.

Use a spatula or other appropriate tool for transferring the solid.

Close the container tightly after use to prevent contamination and spills.[1]

3. Dissolving and Reactions:

When dissolving the acid, add it slowly to the solvent to control any potential exothermic

reactions.

If heating is required, use a controlled heating source such as a heating mantle or water

bath.

Maintain constant observation of the reaction.

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Clean the work area and any equipment used.

Decontaminate or dispose of any contaminated PPE according to institutional guidelines.

Disposal Plan
Proper disposal of 3,5-Pyridinedicarboxylic acid and its containers is crucial to prevent

environmental contamination and ensure compliance with regulations.
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Waste Chemical: Dispose of unused or waste 3,5-Pyridinedicarboxylic acid through an

approved waste disposal plant.[1] Do not mix with other waste unless instructed to do so by

your institution's environmental health and safety (EHS) office.

Contaminated Materials: Any materials, such as paper towels or gloves, that come into

contact with the chemical should be collected in a designated, labeled hazardous waste

container.

Empty Containers: Do not reuse empty containers. They should be triple-rinsed with an

appropriate solvent, and the rinsate collected as hazardous waste. Puncture the container to

prevent reuse before disposal in accordance with local and national regulations.[10]
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Workflow for Handling 3,5-Pyridinedicarboxylic Acid

1. Preparation
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3. Cleanup & Disposal
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Weigh Chemical

Proceed to Handling

Transfer Chemical

Dissolve/React

Clean Workspace

Complete Handling

Dispose of Waste & Contaminated Materials

Remove PPE

Wash Hands
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Caption: A flowchart illustrating the safe handling procedure for 3,5-Pyridinedicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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